Cas no 64858-29-3 (5-Pyridin-2-yl-pyrimidine)

• Product Name: 5-Pyridin-2-yl-pyrimidine
• CAS No: 64858-29-3
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD13152524
• CID: 501232
• PubChem ID: 11126521
• Update Time: 2025-06-25

5-Pyridin-2-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-2-yl)pyrimidine
• 5-pyridin-2-ylpyrimidine
• 5-Pyridin-2-yl-pyrimidine
• Pyrimidine, 5-(2-pyridinyl)- (9CI)
• 5-(2-Pyridinyl)pyrimidine
• 5-(2-Pyridyl)-pyrimidin
• 5-(2-pyridyl)pyrimidine
• 5-(pyridine-2-yl)pyrimidine
• HMS2195A09
• HMS3351C04
• SCHEMBL998558
• SMR001295112
• CHEMBL1900900
• DTXSID20456085
• MFCD13152524
• AKOS016007613
• SB53112
• 64858-29-3
• MLS002206294
• Pyrimidine, 5-(2-pyridinyl)-

• MDL： MFCD13152524
• Inchi： 1S/C9H7N3/c1-2-4-12-9(3-1)8-5-10-7-11-6-8/h1-7H
• InChI Key： NRGNZMZNCZZXII-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 157.06400
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67000
• LogP: 1.53860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-Pyridin-2-yl-pyrimidine

Introduction to 5-Pyridin-2-yl-pyrimidine (CAS No. 64858-29-3)

5-Pyridin-2-yl-pyrimidine (CAS No. 64858-29-3) is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Pyridin-2-yl-pyrimidine.

The molecular formula of 5-Pyridin-2-yl-pyrimidine is C₁₀H₈N₄, and its molecular weight is 184.19 g/mol. The compound features a pyrimidine ring fused with a pyridine ring, which imparts unique electronic and steric properties. These properties make 5-Pyridin-2-yl-pyrimidine an attractive scaffold for the design and development of novel pharmaceutical agents.

In terms of synthesis, several methods have been reported for the preparation of 5-Pyridin-2-yl-pyrimidine. One common approach involves the reaction of 2-chloropyridine with 2-amino-4-chloropyrimidine in the presence of a base such as potassium carbonate. This method yields high purity and good yields, making it suitable for large-scale production. Another synthetic route involves the condensation of 2-cyanopyridine with guanidine hydrochloride, followed by cyclization to form the desired product.

The biological activities of 5-Pyridin-2-yl-pyrimidine have been extensively studied, and it has demonstrated a wide range of pharmacological effects. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that 5-Pyridin-2-yl-pyrimidine-based compounds can effectively inhibit kinases such as Abl and Src, which are implicated in cancer progression and metastasis. These findings suggest that derivatives of 5-Pyridin-2-yl-pyrimidine could be developed into potent anticancer agents.

Beyond cancer research, 5-Pyridin-2-yl-pyrimidine-based compounds have also shown promise in the treatment of neurological disorders. Studies have indicated that these compounds can modulate neurotransmitter systems and exhibit neuroprotective effects. For example, certain derivatives have been found to enhance cognitive function and reduce neurodegeneration in animal models of Alzheimer's disease. These results highlight the potential of 5-Pyridin-2-yl-pyrimidine-based drugs in addressing neurodegenerative conditions.

In addition to its therapeutic applications, 5-Pyridin-2-yl-pyrimidine has been explored for its use in diagnostic imaging. Researchers have developed radiolabeled derivatives that can be used to visualize specific biological processes in vivo. These imaging agents have the potential to improve the early detection and monitoring of diseases such as cancer and cardiovascular disorders.

The structural versatility of 5-Pyridin-2-yl-pyrimidine allows for the introduction of various functional groups to modulate its biological activity. For instance, substituents on the pyrimidine or pyridine rings can significantly affect the compound's binding affinity to target proteins and its pharmacokinetic properties. This flexibility has led to the development of numerous analogs with improved potency and selectivity.

In conclusion, 5-Pyridin-2-yl-pyrimidine (CAS No. 64858-29-3) is a promising compound with a broad spectrum of biological activities and therapeutic potential. Its unique chemical structure makes it an ideal scaffold for the design and synthesis of novel pharmaceutical agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field of medicinal chemistry.